Cas no 52448-14-3 (4-Chloro-L-tryptophan)

• Product Name: 4-Chloro-L-tryptophan
• CAS No: 52448-14-3
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 359599
• PubChem ID: 14048819
• Update Time: 2025-10-31

4-Chloro-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, 4-chloro-
• (2S)-2-amino-3-(4-chloro-1H-indol-3-yl)propanoic acid
• (S)-2-AMINO-3-(4-CHLORO-1H-INDOL-3-YL)-PROPIONIC ACID
• 4-Chloro-L-tryptophan
• L-Tryptophan,4-chloro
• (S)-4-Chlorotryptophan
• 4-chlorotryptophan
• 52448-14-3
• MFCD06797630
• DTXSID90555059
• 6G5
• W-204226
• A50403
• SCHEMBL7691824
• S-4-Chlorotryptophan
• 2-Amino-3-(4-chloro-1H-indol-3-yl)propanoate
• DTXCID40505842
• DB-290252

• Inchi： 1S/C11H11ClN2O2/c12-7-2-1-3-9-10(7)6(5-14-9)4-8(13)11(15)16/h1-3,5,8,14H,4,13H2,(H,15,16)/t8-/m0/s1
• InChI Key： NRTHKYABOMUPSC-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC2=C1C(=CN2)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 238.05100
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 298 °C (decomposition)
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 79.11000
• LogP: 2.47600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 4-Chloro-L-tryptophan

Introduction to 4-Chloro-L-tryptophan (CAS No. 52448-14-3)

4-Chloro-L-tryptophan, identified by the chemical compound identifier CAS No. 52448-14-3, is a derivative of the essential amino acid L-tryptophan. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential biological activities. The introduction of a chlorine substituent at the 4-position of the tryptophan molecule introduces additional reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The molecular structure of 4-Chloro-L-tryptophan consists of an indole ring system attached to an amino acid backbone, with the chlorine atom positioned strategically to influence its interactions with biological targets. This modification enhances its utility in various chemical transformations, including nucleophilic substitution reactions, which are commonly employed in the synthesis of more complex molecules. The compound's ability to participate in such reactions makes it a promising tool for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, 4-Chloro-L-tryptophan has been studied for its potential role in modulating biological pathways associated with neurological and metabolic disorders. Research indicates that this compound may interact with enzymes and receptors involved in serotonin synthesis and signaling, a key neurotransmitter implicated in mood regulation, pain perception, and cognitive functions. Preliminary studies have suggested that derivatives of 4-Chloro-L-tryptophan could serve as scaffolds for developing new drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 4-Chloro-L-tryptophan typically involves the chlorination of L-tryptophan under controlled conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic chlorination and protective group strategies have been utilized to achieve high selectivity and minimize side reactions. These advancements underscore the growing importance of 4-Chloro-L-tryptophan as a building block in modern drug discovery.

One of the most compelling aspects of 4-Chloro-L-tryptophan is its versatility in serving as a precursor for more complex molecules. Researchers have leveraged its reactive chlorine atom to introduce diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has led to the identification of several promising candidates with therapeutic potential. The compound's role in generating novel bioactive molecules highlights its significance in the arsenal of tools available to medicinal chemists.

Furthermore, 4-Chloro-L-tryptophan has been explored for its potential applications in agrochemicals and material science. Its structural features allow it to act as a precursor in the synthesis of polymers and specialty chemicals, where its reactivity contributes to the formation of stable and functional materials. These applications demonstrate the broad utility of 4-Chloro-L-tryptophan, extending beyond traditional pharmaceutical uses.

The pharmacological profile of 4-Chloro-L-tryptophan is still under active investigation, but initial findings suggest that it may possess properties that make it useful in treating various conditions. For instance, studies have indicated that this compound might influence pathways related to inflammation and immune response, offering potential benefits in managing chronic inflammatory diseases. Additionally, its interaction with metabolic enzymes has raised interest in its role as a modulator of lipid and glucose homeostasis.

In conclusion, 4-Chloro-L-tryptophan (CAS No. 52448-14-3) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable intermediate in synthetic chemistry, while its potential biological activities position it as a promising candidate for drug development. As research continues to uncover new insights into its properties and applications, 4-Chloro-L-tryptophan is poised to play an increasingly significant role in advancing scientific understanding and therapeutic innovation.